1-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C17H18N4OS/c1-21-15(9-11-19-21)14-6-4-13(5-7-14)8-10-18-17(22)20-16-3-2-12-23-16/h2-7,9,11-12H,8,10H2,1H3,(H2,18,20,22)
• InChI Key: OLMAWLCSVLLBJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)NC3=CC=CS3
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

This compound is a urea-containing derivative that has been identified as a potent activator of NAMPT (Nicotinamide Phosphoribosyltransferase). NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway, which plays a pivotal role in many biological processes including metabolism and aging.

Synthesis Analysis

The synthesis of this compound involves the optimization of novel urea-containing derivatives. The optimization process was carried out through modulation of lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a triazolopyridine core being a key component. It also contains a 1-methyl-1H-pyrazol-5-yl group.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of urea derivatives. For instance:
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Antibacterial Activity

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Food Additives and Cosmetics

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Mechanism of Action

Target of Action

The primary target of the compound “1-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-3-(thiophen-2-yl)urea” is Nicotinamide Phosphoribosyltransferase (NAMPT) . NAMPT is an enzyme that plays a crucial role in the NAD+ salvage pathway, which is pivotal for many biological processes including metabolism and aging .

Mode of Action

This compound acts as a potent activator of NAMPT . It interacts with NAMPT, enhancing its activity, which in turn increases the production of NAD+. This increase in NAD+ levels can have various downstream effects, depending on the cellular context .

Biochemical Pathways

The activation of NAMPT affects the NAD+ salvage pathway . NAD+ is a coenzyme that plays a key role in various metabolic processes, including glycolysis, the citric acid cycle, and oxidative phosphorylation. By increasing NAD+ levels, the compound can potentially influence these metabolic pathways and their downstream effects .

Result of Action

The activation of NAMPT and the subsequent increase in NAD+ levels can have various molecular and cellular effects. Given NAD+'s role in metabolism and aging, the compound could potentially influence these processes. The specific effects would likely depend on the cellular context and the specific biological system in which the compound is active .